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Compound of Interest

Compound Name: Vhmdp

Cat. No.: B1205421

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioactivity of (E)-4-hydroxy-3-methyl-but-2-
enyl pyrophosphate (HMBPP), often referred to as Vhmdp, against other well-known activators
of human Vy9Vvd2 T cells. The data presented is compiled from independent research, and
detailed experimental protocols for the key assays are provided to support verification and
further investigation.

Bioactivity Comparison of Vy9Vo2 T Cell Activators

The bioactivity of Vhmdp and its alternatives is typically quantified by their half-maximal
effective concentration (EC50) in stimulating the proliferation and activation of Vy9Vva2 T cells.
The following table summarizes the EC50 values from published studies, demonstrating the
significantly higher potency of Vhmdp.
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. Vy9Vvé2 T Cell
Alternative o
Compound Class Activation Reference
Names
(EC50)

(E)-4-hydroxy-3-
methyl-but-2-enyl  HMBPP, Vhmdp Phosphoantigen ~0.06 - 0.39 nM [1]
pyrophosphate

Isopentenyl ]

IPP Phosphoantigen ~10 uM
pyrophosphate
Dimethylallyl )

DMAPP Phosphoantigen ~20 UM
pyrophosphate
Zoledronate Zometa Bisphosphonate ~500 nM [1]

Key Findings:

 Vhmdp (HMBPP) is the most potent known natural activator of human Vy9Vvaé2 T cells, with
bioactivity in the low nanomolar to high picomolar range.[1][2]

e Independent studies have verified that HMBPP is approximately 10,000 to 10,000,000 times
more potent than other natural phosphoantigens like Isopentenyl pyrophosphate (IPP).[3][4]

e The synthetic bisphosphonate, Zoledronate, also activates Vy9Vd2 T cells, but at a
significantly higher concentration compared to HMBPP.[1]

Signaling Pathway for Vhmdp-Mediated Vy9Vo2 T
Cell Activation

Vhmdp exerts its potent bioactivity through a specific signaling pathway involving the
butyrophilin 3A1 (BTN3A1) receptor. The binding of HMBPP to the intracellular B30.2 domain
of BTN3AL1 is a critical initiating event.
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from whole blood
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3. Stimulate with
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4. Incubate for
5-7 days

5. Stain for Vy9Vo2
TCRs

6. Analyze by
Flow Cytometry

7. Calculate EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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